Cas no 79994-88-0 (4-Pentenoic acid, 5,5-dichloro-3-methyl-2-(1-methylethyl)-)

• Product Name: 4-Pentenoic acid, 5,5-dichloro-3-methyl-2-(1-methylethyl)-
• CAS No: 79994-88-0
• MF: C₉H₁₄Cl₂O₂
• MW: 225.112261295319
• CID: 531154
• PubChem ID: 12784818
• Update Time: 2025-04-19

4-Pentenoic acid, 5,5-dichloro-3-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 5,5-dichloro-3-methyl-2-(1-methylethyl)-
• 5,5-dichloro-3-methyl-2-propan-2-ylpent-4-enoic acid
• DTXSID60509786
• QZMKXBQHVBRDKP-UHFFFAOYSA-N
• SCHEMBL10983091
• 5,5-dichloro-3-methyl-2-isopropyl-4-pentenoic acid
• 5,5-Dichloro-3-methyl-2-(propan-2-yl)pent-4-enoic acid
• 79994-88-0

• Inchi： 1S/C9H14Cl2O2/c1-5(2)8(9(12)13)6(3)4-7(10)11/h4-6,8H,1-3H3,(H,12,13)
• InChI Key： QZMKXBQHVBRDKP-UHFFFAOYSA-N
• SMILES： Cl/C(=C/C(C)C(C(=O)O)C(C)C)/Cl

Computed Properties

• Exact Mass: 224.0370851g/mol
• Monoisotopic Mass: 224.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų